Cas no 923123-96-0 (2-chloro-N-4-(4-ethylpiperazin-1-yl)phenylacetamide)

• Product Name: 2-chloro-N-4-(4-ethylpiperazin-1-yl)phenylacetamide
• CAS No: 923123-96-0
• MF: C₁₄H₂₀ClN₃O
• MW: 281.781102180481
• MDL: MFCD08444177
• CID: 3109017
• PubChem ID: 9291157
• Update Time: 2025-07-24

2-chloro-N-4-(4-ethylpiperazin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide
• 2-chloro-N-4-(4-ethylpiperazin-1-yl)phenylacetamide
• UPCMLD0ENAT5607941:001
• AKOS001274982
• 923123-96-0
• 2-chloro-N-(4-(4-ethylpiperazin-1-yl)phenyl)acetamide
• EN300-23439

• MDL： MFCD08444177
• Inchi： 1S/C14H20ClN3O/c1-2-17-7-9-18(10-8-17)13-5-3-12(4-6-13)16-14(19)11-15/h3-6H,2,7-11H2,1H3,(H,16,19)
• InChI Key： YNMVUZYAMOIRFU-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)N1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 281.1294900Da
• Monoisotopic Mass: 281.1294900Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.6Ų

Additional information on 2-chloro-N-4-(4-ethylpiperazin-1-yl)phenylacetamide

Professional Introduction to Compound with CAS No. 923123-96-0 and Product Name: 2-chloro-N-4-(4-ethylpiperazin-1-yl)phenylacetamide

The compound in question, identified by the CAS No. 923123-96-0, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name: 2-chloro-N-4-(4-ethylpiperazin-1-yl)phenylacetamide provides a detailed structural insight into its molecular composition, which includes a chloro-substituted phenyl ring and an N-(4-ethylpiperazine)-substituted acetamide moiety. This unique structural configuration suggests potential applications in the design of novel therapeutic agents, particularly in the realm of central nervous system (CNS) disorders and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in drug discovery. The presence of the 4-ethylpiperazine moiety in this compound is particularly noteworthy, as piperazine-based compounds are well-known for their ability to modulate neurotransmitter systems. Specifically, the ethylpiperazine side chain can influence the compound's pharmacokinetic properties, including its solubility and bioavailability, which are critical factors in determining its efficacy as a drug candidate.

Moreover, the chloro-substituted phenylacetamide core structure suggests potential interactions with various biological targets. Chloro-substituted aromatic compounds are frequently explored in pharmaceutical research due to their ability to enhance binding affinity and selectivity. This characteristic makes 2-chloro-N-4-(4-ethylpiperazin-1-yl)phenylacetamide a promising candidate for further investigation in the development of small-molecule inhibitors or modulators.

In the context of contemporary research, there has been a growing interest in identifying novel compounds that can modulate inflammatory pathways. The acetamide functional group is known to be involved in various biochemical processes, including pain perception and immune responses. Therefore, compounds like 2-chloro-N-4-(4-ethylpiperazin-1-yl)phenylacetamide may exhibit anti-inflammatory properties, making them relevant for the treatment of chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

Additionally, the structural features of this compound suggest potential applications in the treatment of neurological disorders. Piperazine derivatives have been extensively studied for their role in modulating serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The presence of the 4-ethylpiperazine moiety may enable this compound to interact with these neurotransmitter systems, potentially leading to therapeutic benefits.

From a synthetic chemistry perspective, the preparation of 2-chloro-N-4-(4-ethylpiperazin-1-yl)phenylacetamide involves multi-step organic synthesis protocols that require precise control over reaction conditions. The introduction of the chloro group at the phenyl ring and the subsequent coupling with 4-ethylpiperazine necessitate careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitution reactions, may be employed to achieve these objectives.

The pharmacological evaluation of this compound is currently underway in several research laboratories. In vitro studies have demonstrated its potential binding affinity to various enzymes and receptors, including those involved in neurotransmitter modulation and inflammation. These preliminary findings are encouraging and warrant further investigation through preclinical studies. Animal models will be utilized to assess the compound's efficacy, safety profile, and pharmacokinetic behavior before considering human clinical trials.

In conclusion, 2-chloro-N-4-(4-ethylpiperazin-1-yl)phenylacetamide represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a chloro-substituted phenyl ring and an N-(4-ethylpiperazine)-substituted acetamide moiety positions this compound as a promising candidate for further development. As research progresses, it is anticipated that additional insights into its mechanism of action and therapeutic potential will emerge, paving the way for new treatments for various diseases.